4'-Chloro-2'-fluoro-3-(3-methoxyphenyl)propiophenone

• IUPAC Name: 1-(4-chloro-2-fluorophenyl)-3-(3-methoxyphenyl)propan-1-one
• InChI: InChI=1S/C16H14ClFO2/c1-20-13-4-2-3-11(9-13)5-8-16(19)14-7-6-12(17)10-15(14)18/h2-4,6-7,9-10H,5,8H2,1H3
• InChI Key: QOILOJNVLFLIML-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)CCC(=O)C2=C(C=C(C=C2)Cl)F
• Molecular Formula: C16H14ClFO2
• DSSTOX Substance ID: DTXSID40644245
• Molecular Weight: 292.73 g/mol
• CAS RN: 898775-10-5

Description

Synthesis Analysis

The synthesis of chalcone derivatives, such as 3-(4-fluorophenyl)-1-(4-methoxyphenyl)prop-2-en-1-one, has been explored using both conventional and sonochemical methods. The sonochemical method proved to be significantly more efficient, reducing the reaction time from 4 hours to just 10 minutes and enhancing the crystallinity of the product by 63% compared to the conventional method. This method also resulted in a 90% energy saving, highlighting its potential for more sustainable chemical synthesis .

Molecular Structure Analysis

Molecular docking and quantum chemical calculations have been performed on a related compound, 4-Methoxy-{2-[3-(4-chlorophenyl)-5-(4-(propane-2-yl) phenyl)-4, 5-dihydro-1H-pyrazole-1-yl]- 1, 3-thiazole-4-yl}phenol. The molecular structure was optimized using DFT calculations, and various molecular parameters such as bond lengths and angles were determined. The intramolecular charge transfer was analyzed using natural bond orbital (NBO) analysis, and the biological effects were predicted based on molecular docking results .

Chemical Reactions Analysis

The reactivity of related fluorinated compounds has been studied, revealing various reactions that these compounds can undergo. For instance, 2-hydroxy-4-oxo-4-(2,3,5,6-tetrafluoro-4-methoxyphenyl)-but-2-enoic acid methyl ester was synthesized and further reacted with aniline and other amines. Thermal cyclization and hydrolysis followed by cyclization with SOCl2 were also investigated, leading to the formation of different fluorinated cyclic compounds . Additionally, the synthesis and intramolecular cyclization of o-hydroxy-2,3,3,3-tetrafluoropropiophenone to form 3-fluoro-4-hydroxycoumarin was studied, providing insights into the cyclization mechanism of such compounds .

Physical and Chemical Properties Analysis

The physical and chemical properties of these compounds have been characterized using various techniques. For the synthesized chalcone, properties such as FTIR, NMR, elemental analyses, XRD, PSM, TGA, and SEM were evaluated to assess its performance . Similarly, the crystal structure of 2-(4-fluoro-2-(4-fluorophenoxy)phenyl)-1-(1H-1,2,4-triazol-1-ylmethyl)-3-methoxy-isopropy alcohol was determined, revealing the importance of intermolecular hydrogen bonding in stabilizing the structure . Spectroscopic studies and DFT calculations were performed on 4{E-[(2-fluorophenyl)imino]methyl}-2-methoxyphenol, which included analysis of intermolecular interactions and the calculation of HOMO-LUMO energy gaps and other molecular properties .

Scientific Research Applications

Synthesis and Copolymerization

• Copolymers Synthesis: A study by Savittieri et al. (2022) discusses the preparation and copolymerization of novel halogen ring-disubstituted propyl 2-cyano-3-phenyl-2-propenoates, which include compounds structurally similar to 4'-Chloro-2'-fluoro-3-(3-methoxyphenyl)propiophenone. These were synthesized and copolymerized with styrene, leading to the formation of copolymers with potential applications in materials science (Savittieri et al., 2022).

Optical Applications

• Optical Nonlinearity Studies: A 2017 study by Shetty et al. explored the third-order optical nonlinearity of chalcone compounds, including derivatives similar to 4'-Chloro-2'-fluoro-3-(3-methoxyphenyl)propiophenone. These findings suggest potential applications in optical limiting, a significant area in photonics (Shetty et al., 2017).

Crystallography and Molecular Interactions

• Structural Analysis of Derivatives: Research by Shukla et al. (2014) on 1,2,4-triazole derivatives with structural similarities to the compound reveals insights into intermolecular interactions. This kind of analysis is crucial for understanding the chemical behavior and potential applications of such compounds in various fields, including material science and drug design (Shukla et al., 2014).

Synthesis of Related Compounds

• Novel Compound Synthesis: A study on the synthesis of hydrochlorides of α-amino-α-H(phenyl)-(3-fluoro-4-methoxy)acetophenones by Gevorgyan et al. (1989) contributes to the broader understanding of synthesizing compounds related to 4'-Chloro-2'-fluoro-3-(3-methoxyphenyl)propiophenone. This research adds value to the chemical synthesis domain, providing insights into the methodologies that can be applied to related compounds (Gevorgyan et al., 1989).